Cas no 72764-26-2 (Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester)

Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester structure
72764-26-2 structure
Product Name:Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester
CAS No:72764-26-2
MF:C12H17NO2
MW:207.268883466721
CID:543461
PubChem ID:71404355
Update Time:2025-04-19

Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester
    • ethyl 2-cyanobicyclo[2.2.2]octane-4-carboxylate
    • DTXSID70825207
    • Ethyl 3-cyanobicyclo[2.2.2]octane-1-carboxylate
    • 72764-26-2
    • Inchi: 1S/C12H17NO2/c1-2-15-11(14)12-5-3-9(4-6-12)10(7-12)8-13/h9-10H,2-7H2,1H3
    • InChI Key: AUYFOAYJTAJPFL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCC(CC1)C(C#N)C2)=O

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
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